4-(4-Bromophenoxy)-2-(pyridin-2-yl)quinazoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-Bromophenoxy)-2-(pyridin-2-yl)quinazoline is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound has been found to have unique properties that make it suitable for use in various areas of research, including cancer treatment and drug development.
Mechanism of Action
The mechanism of action of 4-(4-Bromophenoxy)-2-(pyridin-2-yl)quinazoline involves the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. By blocking these enzymes, the compound is able to prevent the cancer cells from multiplying and spreading, ultimately leading to their death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(4-Bromophenoxy)-2-(pyridin-2-yl)quinazoline are still being studied, but early research suggests that the compound may have a number of beneficial effects on the body. These include anti-inflammatory and antioxidant properties, as well as the ability to improve cardiovascular health and reduce the risk of certain diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(4-Bromophenoxy)-2-(pyridin-2-yl)quinazoline in lab experiments include its high potency and specificity, as well as its ability to inhibit the growth of cancer cells. However, there are also limitations to its use, including the need for careful handling and storage, as well as the potential for toxicity in certain situations.
Future Directions
There are many potential future directions for research on 4-(4-Bromophenoxy)-2-(pyridin-2-yl)quinazoline. These include further studies on its mechanism of action, as well as its potential use in combination with other drugs for cancer treatment. Additionally, research may focus on the development of new synthetic methods for the compound, as well as its potential use in other areas of medicine.
Synthesis Methods
The synthesis of 4-(4-Bromophenoxy)-2-(pyridin-2-yl)quinazoline involves a series of chemical reactions that are carried out in the laboratory. The process typically involves the use of various reagents and solvents, and requires careful monitoring and control of reaction conditions to ensure the desired product is obtained.
Scientific Research Applications
The scientific research application of 4-(4-Bromophenoxy)-2-(pyridin-2-yl)quinazoline is primarily focused on its potential as a cancer treatment. Studies have shown that this compound has the ability to inhibit the growth of cancer cells, making it a promising candidate for the development of new cancer therapies.
properties
IUPAC Name |
4-(4-bromophenoxy)-2-pyridin-2-ylquinazoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12BrN3O/c20-13-8-10-14(11-9-13)24-19-15-5-1-2-6-16(15)22-18(23-19)17-7-3-4-12-21-17/h1-12H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWRVLIKWSNDEJH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NC(=N2)C3=CC=CC=N3)OC4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12BrN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Bromophenoxy)-2-(pyridin-2-yl)quinazoline |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.